Cas no 14265-88-4 (4-Toluenesulfonicacidpyridiniumsalt)

• Product Name: 4-Toluenesulfonicacidpyridiniumsalt
• CAS No: 14265-88-4
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 120276
• PubChem ID: 466102
• Update Time: 2025-04-18

4-Toluenesulfonicacidpyridiniumsalt Chemical and Physical Properties

Names and Identifiers

• 4-Toluenesulfonicacidpyridiniumsalt
• Pyridinium 4-methylbenzenesulfonate
• SCHEMBL20958
• PPTS
• pyridinium 4-toluene-sulfonate
• pyridinium p-toluene-sulphonate
• Pyridinium p-toluenesulfonate
• A817066
• pyridinium 4-tolyl sulfonate
• p-Toluenesulfonic acid pyridine salt
• pyridinium p-toluenesulfonate salt
• p-toluenesulfonic acid pyridine
• P0942
• Pyridinium p-toluenesulfonates
• Toluene-4-sulfonate1,2-dihydro-pyridinium
• pyridinium p-toluene sulphonate
• pyridinium-p-toluene sulfonate
• pyridinium (toluene-4-sulfonate)
• pyridinium (toluene-4-sulphonate)
• 4-toluene sulphonic acid pyridinium salt
• pyridinium p-toluenesufonate
• PYRIDINE TOSYLATE
• pyridinium toluene-4-sulfonate
• pyridinium-(toluene-4-sulfonate)
• 14265-88-4
• NS00084816
• pyridiniump-toluenesulphonate
• pyridinium p-toluenesulphonate
• pyridinium p - toluenesulfonate
• pyridiniump-toluene sulfonate
• p-toluenesulfonic acid pyridinium salt
• FT-0619532
• pyridinium tosylate
• pyridiniurn p-toluenesulfonate
• pyridinium paratoluenesulfonate
• AKOS015891539
• 4-toluenesulphonic acid pyridinium salt
• pyridinium paratoluene sulfonate
• J-610007
• Pyridinium para-toluene sulphonate
• Q-201643
• Pyridin-1-ium 4-methylbenzenesulfonate
• pyridine 4-methylbenzene sulfonate
• pyridinium 4-toluensulfonate
• 4-methylbenzenesulfonate;pyridin-1-ium
• pyridinium-toluene4-sulfonate
• 4-TOLUENESULFONIC ACID PYRIDINE SALT
• pyridinium para-toluene sulfonate
• pyridine p-toluenesulphonate
• pyridinium 4-toluenesulphonate
• pyridinium p-toluenesulfonate (ppts)
• ZDYVRSLAEXCVBX-UHFFFAOYSA-N
• pyridinium toluene-p-sulfonate
• pyridiniumtosylate
• pyridinium para-toluenesulfonate
• Pyridine toluene 4-sulphonate
• p-toluene sulfonic acid pyridine salt
• Pyrdinium para-toluenesulfonate
• PyridiniuM p-toluenesulfonate;Pyridinium p-toluene sulfonate (PPTS)
• pyridinium p-toluensulfonate
• pyridinium para-toluensulfonate
• pyridine p-toluenesulfonic acid
• SY005668
• pyridinium p-toluenesulfonat
• pyridine toluene-4-sulphonate
• Pyridiniumpara-toluenesulfonate
• 4-methylbenzenesulfonic acid; pyridine
• pyridinium rho-toluenesulfonate
• Pyridinium p-toluene-sulfonate

• Inchi： 1S/C7H8O3S.C5H5N/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-4-6-5-3-1/h2-5H,1H3,(H,8,9,10);1-5H
• InChI Key： ZDYVRSLAEXCVBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[NH+]1C=CC=CC=1

Computed Properties

• Exact Mass: 251.06200
• Monoisotopic Mass: 251.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 79.72000
• LogP: 2.48060